Cas no 179598-70-0 (Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-)

• Product Name: Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-
• CAS No: 179598-70-0
• MF: C₉H₃ClF₃IN₂
• MW: 358.486203432083
• CID: 113212
• PubChem ID: 19074950
• Update Time: 2025-04-18

Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-
• 4-chloro-6-iodo-2-(trifluoromethyl)quinazoline
• 4-CHLORO-2-(TRIFLUOROMETHYL)-6-IODOQUINAZOLINE
• 179598-70-0
• DTXSID40597828
• SCHEMBL7436724
• EN300-376043
• CS-0435155
• 6-iodo-2-trifluoromethyl-4-chloroquinazoline

• Inchi： 1S/C9H3ClF3IN2/c10-7-5-3-4(14)1-2-6(5)15-8(16-7)9(11,12)13/h1-3H
• InChI Key： FPZIZZJDDSBKBN-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(=C(N=C(C(F)(F)F)N=2)Cl)C=1

Computed Properties

• Exact Mass: 357.89779
• Monoisotopic Mass: 357.89816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines